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Compound of Interest

Compound Name: Ro 10-5824 dihydrochloride

Cat. No.: B2529306 Get Quote

In Vivo Behavioral Assays
The functional consequences of D4 receptor activation by Ro 10-5824 have been investigated

in animal models.

Novel Object Exploration Test: This test assesses exploratory behavior and novelty-seeking

in rodents. Ro 10-5824 has been shown to increase the time mice spend exploring a novel

object, suggesting a role for D4 receptor activation in modulating cognitive processes related

to novelty.

Object Retrieval Detour Task: This task evaluates executive function in primates.

Administration of Ro 10-5824 has been demonstrated to improve performance in this task in

common marmosets, indicating that D4 receptor agonism may enhance cognitive flexibility

and problem-solving.

Conclusion
Ro 10-5824 dihydrochloride is a well-characterized pharmacological tool with a clear

mechanism of action as a selective partial agonist of the dopamine D4 receptor. Its high affinity,

selectivity, and defined functional activity make it an invaluable resource for researchers

investigating the role of the D4 receptor in health and disease. The detailed understanding of

its interaction with the D4 receptor and the subsequent signaling cascades provides a solid

foundation for its use in preclinical studies and for the design of novel therapeutic agents

targeting this important receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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